Cas no 328973-78-0 (2-(3-formyl-1H-indol-1-yl)acetonitrile)

2-(3-Formyl-1H-indol-1-yl)acetonitrile is a versatile indole-derived intermediate used in organic synthesis and pharmaceutical research. Its structure features a reactive formyl group at the 3-position of the indole ring and an acetonitrile moiety at the 1-position, enabling diverse functionalization pathways. This compound is particularly valuable in the synthesis of heterocyclic compounds, including alkaloids and bioactive molecules, due to its dual reactivity. The formyl group facilitates condensation and nucleophilic addition reactions, while the nitrile functionality allows further transformations such as hydrolysis or reduction. Its stability under standard conditions and high purity make it a reliable building block for medicinal chemistry and material science applications.
2-(3-formyl-1H-indol-1-yl)acetonitrile structure
328973-78-0 structure
Product Name:2-(3-formyl-1H-indol-1-yl)acetonitrile
CAS No:328973-78-0
MF:C11H8N2O
MW:184.19402217865
MDL:MFCD01785676
CID:853972
PubChem ID:768640
Update Time:2025-06-07

2-(3-formyl-1H-indol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (3-FORMYL-1H-INDOL-1-YL)ACETONITRILE
    • 2-(3-formyl-1H-indol-1-yl)acetonitrile
    • 2-(3-formylindol-1-yl)acetonitrile
    • (3-Formyl-indol-1-yl)-acetonitrile
    • 2-(3-formylindolyl)ethanenitrile
    • AC1LGC8C
    • CTK4G9521
    • MolPort-000-998-496
    • STK365098
    • MFCD01785676
    • (3-formyl-1H-indol-1-yl)methyl cyanide
    • G84614
    • EN300-3480569
    • (3-Formyl-1H-indol-1-yl)acetonitrile, AldrichCPR
    • AKOS000289140
    • DTXSID00354318
    • Z57627123
    • 328973-78-0
    • CS-0246934
    • DB-068712
    • MDL： MFCD01785676
    • Inchi： 1S/C11H8N2O/c12-5-6-13-7-9(8-14)10-3-1-2-4-11(10)13/h1-4,7-8H,6H2
    • InChI Key： XTRQLVIHXWZSEJ-UHFFFAOYSA-N
    • SMILES： O=CC1=CN(CC#N)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 184.06400
  • Monoisotopic Mass: 184.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.79000
  • LogP: 1.97738

2-(3-formyl-1H-indol-1-yl)acetonitrile Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26

2-(3-formyl-1H-indol-1-yl)acetonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3-formyl-1H-indol-1-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM236047-5g
2-(3-Formyl-1H-indol-1-yl)acetonitrile
 328973-78-0 95%+
5g
 $736 2021-08-04
TRC
F754718-10mg
(3-Formyl-1H-indol-1-yl)acetonitrile
 328973-78-0
10mg
 $ 50.00 2022-06-04
TRC
F754718-50mg
(3-Formyl-1H-indol-1-yl)acetonitrile
 328973-78-0
50mg
 $ 95.00 2022-06-04
TRC
F754718-100mg
(3-Formyl-1H-indol-1-yl)acetonitrile
 328973-78-0
100mg
 $ 160.00 2022-06-04
abcr
AB510016-100 mg
(3-Formyl-1H-indol-1-yl)acetonitrile; .
 328973-78-0
100MG
 €234.20 2023-04-18
abcr
AB510016-250 mg
(3-Formyl-1H-indol-1-yl)acetonitrile; .
 328973-78-0
250MG
 €403.90 2023-04-18
abcr
AB510016-1 g
(3-Formyl-1H-indol-1-yl)acetonitrile; .
 328973-78-0
1g
 €784.20 2023-04-18
Chemenu
CM236047-1g
2-(3-Formyl-1H-indol-1-yl)acetonitrile
 328973-78-0 95%+
1g
 $300 2023-02-02
Matrix Scientific
089407-1g
(3-Formyl-1H-indol-1-yl)acetonitrile
 328973-78-0
1g
 $238.00 2023-09-09
Matrix Scientific
089407-5g
(3-Formyl-1H-indol-1-yl)acetonitrile
 328973-78-0
5g
 $1103.00 2023-09-09

2-(3-formyl-1H-indol-1-yl)acetonitrile Related Literature

Related Categories

328973-78-0 (2-(3-formyl-1H-indol-1-yl)acetonitrile) Related Products

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd